Cas no 1089330-47-1 (N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine)
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine
-
- MDL: MFCD11052457
- Inchi: 1S/C13H18F3N5O3/c14-13(15,16)9-8-10(20-4-6-24-7-5-20)19-12(11(9)21(22)23)18-3-1-2-17/h8H,1-7,17H2,(H,18,19)
- InChI Key: AKOFLIUZVCFFEU-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(NCCCN)N=C(C=1)N1CCOCC1)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 415
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 560.8±50.0 °C at 760 mmHg
- Flash Point: 292.9±30.1 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB303176-1 g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 1 g |
€351.30 | 2023-07-19 | |
| abcr | AB303176-5 g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 5 g |
€1,058.10 | 2023-07-19 | |
| abcr | AB303176-10 g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 10 g |
€1,846.50 | 2023-07-19 | |
| abcr | AB303176-1g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 1g |
€351.30 | 2025-02-17 | |
| abcr | AB303176-5g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 5g |
€1058.10 | 2025-02-17 | |
| abcr | AB303176-10g |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine, 95%; . |
1089330-47-1 | 95% | 10g |
€1846.50 | 2025-02-17 |
N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine
N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine (CAS No. 1089330-47-1): An Overview
N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine (CAS No. 1089330-47-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.
The molecular structure of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine is composed of a morpholine ring, a nitro group, and a trifluoromethyl group, all attached to a pyridine core. These functional groups contribute to the compound's high reactivity and specificity, making it an attractive candidate for drug development.
Recent studies have highlighted the anti-inflammatory properties of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This inhibition is attributed to the compound's interaction with specific signaling pathways involved in inflammation, such as the NF-kB pathway.
In addition to its anti-inflammatory effects, N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine has also shown neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have indicated that this compound can reduce neuronal damage and improve cognitive function. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable half-life, which are crucial factors for its use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a promising candidate for long-term therapeutic use.
Clinical trials are currently underway to evaluate the safety and efficacy of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and has demonstrated significant therapeutic effects in patients with inflammatory conditions. These findings have paved the way for further clinical investigations and potential market approval.
The synthesis of N1-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-y l)-propane - 1 , 3 - diamine involves several steps , including the formation of the pyridine core , introduction of the morpholine ring , and attachment of the nitro and trifluoromethyl groups . Advances in synthetic chemistry have made it possible to produce this compound on a large scale with high purity , ensuring consistent quality for both research and commercial applications .
< p > In conclusion , < strong > N< sup > 1 sup > -( 6 - Morpholin - 4 - yl - 3 - nitro - 4 - trifluoromethyl - pyridin - 2 - yl ) - propane - 1 , 3 - diamine strong > ( CAS No . 1089330 - 47 - 1 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its promising therapeutic properties , make it a valuable candidate for further development and potential clinical use . Ongoing research continues to explore new applications and optimize its formulation for maximum efficacy and safety . p >1089330-47-1 (N*1*-(6-Morpholin-4-yl-3-nitro-4-trifluoromethyl-pyridin-2-yl)-propane-1,3-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)